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Compound of Interest

Compound Name: Phenylselenyl chloride

Cat. No.: B045611 Get Quote

Abstract: Phenylselenyl chloride (PhSeCl) is a cornerstone organoselenium reagent, widely

employed in organic synthesis for the introduction of the phenylseleno group into a diverse

range of molecules. Its reactivity as a potent electrophile enables a variety of transformations,

most notably in the formation of carbon-carbon double bonds via selenoxide elimination and in

the seleno-functionalization of alkenes and carbonyl compounds. This guide provides an in-

depth overview of its chemical and physical properties, safety and handling protocols, detailed

synthetic procedures, and key applications in organic chemistry, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Phenylselenyl chloride is an orange crystalline solid that is sensitive to moisture.[1] It is

crucial to handle this reagent under an inert atmosphere to prevent hydrolysis. Key physical

and chemical properties are summarized in Table 1.
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Property Value References

CAS Number 5707-04-0 [1]

Molecular Formula C₆H₅ClSe [1]

Molecular Weight 191.52 g/mol [1]

Appearance Orange solid [1]

Melting Point 59-62 °C [1]

Boiling Point 120 °C at 20 mmHg [1]

Solubility
Soluble in methanol and other

organic solvents.
[1]

Stability

Stable, but may be sensitive to

air and moisture. Incompatible

with strong bases and strong

oxidizing agents.

[1]

Safety and Handling
Phenylselenyl chloride is a toxic compound and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1] It is harmful if swallowed or inhaled and can

cause skin and eye irritation.[1] Detailed safety information is provided in Table 2.
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Hazard Information Precautionary Measures

Toxicity

Toxic if swallowed or inhaled. May cause

damage to organs (liver) through prolonged or

repeated exposure.[1]

Irritation May cause skin and eye irritation.[1]

Handling

Use only in a chemical fume hood. Do not

breathe dust, vapor, mist, or gas. Do not get in

eyes, on skin, or on clothing. Wear appropriate

personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.[1]

Storage
Store in a cool, dry place in a tightly closed

container under a nitrogen blanket.[1]

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

Synthesis of Phenylselenyl Chloride
Phenylselenyl chloride is typically prepared by the chlorination of diphenyl diselenide. Sulfuryl

chloride is a common chlorinating agent for this transformation.[1]

Experimental Protocol: Synthesis from Diphenyl
Diselenide
Reaction: Ph₂Se₂ + SO₂Cl₂ → 2 PhSeCl + SO₂[1]

Materials:

Diphenyl diselenide

Sulfuryl chloride (SO₂Cl₂)

Anhydrous pentane or hexane

Procedure:
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In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under a nitrogen

atmosphere, dissolve diphenyl diselenide in anhydrous pentane or hexane.[1]

Cool the solution in an ice bath.

Slowly add a solution of sulfuryl chloride in the same solvent to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

The product, phenylselenyl chloride, will precipitate out of the solution.

Collect the solid by filtration, wash with cold pentane or hexane, and dry under vacuum.[1]
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Phenylselenyl chloride is a versatile reagent with numerous applications in organic synthesis.

Selenoxide Elimination for the Synthesis of α,β-
Unsaturated Carbonyl Compounds
One of the most powerful applications of phenylselenyl chloride is in the synthesis of α,β-

unsaturated carbonyl compounds from their saturated analogs.[2] This process involves two

key steps: the α-selanylation of the carbonyl compound and the subsequent oxidation to a

selenoxide, which then undergoes a syn-elimination.[2]

Experimental Protocol: Synthesis of an α,β-Unsaturated Ketone

α-Selanylation: A saturated ketone is first converted to its enolate by treatment with a strong

base like lithium diisopropylamide (LDA). This enolate is then reacted with phenylselenyl
chloride to introduce the phenylseleno group at the α-position.[2]

Oxidation and Elimination: The resulting α-phenylseleno ketone is then oxidized, typically

with hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA), to form the

corresponding selenoxide.[2][3] This intermediate is unstable and undergoes a spontaneous

syn-elimination at or below room temperature to yield the α,β-unsaturated ketone.[3][4]
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Selenoxide Elimination Pathway

Hydroxyselenation of Alkenes
Phenylselenyl chloride readily reacts with alkenes in the presence of water to afford β-

hydroxy selenides.[5] This reaction proceeds via an episelenonium ion intermediate, which is

then opened by a water molecule.

Experimental Protocol: Hydroxyselenation of an Alkene

To a solution of the alkene in a suitable solvent (e.g., acetonitrile/water), add phenylselenyl
chloride at room temperature.[5]

The reaction is typically rapid and can be monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is worked up by extraction and purified by column

chromatography to yield the β-hydroxy selenide.[5]

Alkene

Episelenonium Ion

PhSeCl

β-Hydroxy Selenide

H₂O
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Hydroxyselenation of an Alkene

Reactions with Methylenecyclopropanes
The reaction of phenylselenyl chloride with methylenecyclopropanes can lead to either ring-

opened products or ring-expanded products, such as (cyclobut-1-enylselanyl)benzenes,

depending on the reaction conditions and the structure of the starting material.[6][7] This

reactivity highlights the utility of phenylselenyl chloride in accessing strained ring systems.

Experimental Protocol: Reaction with a Methylenecyclopropane

A solution of phenylselenyl chloride in dichloromethane is added to a solution of the

methylenecyclopropane in the same solvent at 0 °C.[6]

The reaction is typically fast and is monitored by TLC.

After completion, the solvent is removed under reduced pressure, and the residue is purified

by flash column chromatography to isolate the products.[6]

Conclusion
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Phenylselenyl chloride is an indispensable reagent for the modern organic chemist. Its ability

to act as a versatile electrophilic selenium source enables a wide array of synthetic

transformations, from the creation of carbon-carbon double bonds to the functionalization of

alkenes and carbonyl compounds. A thorough understanding of its properties, handling

requirements, and reaction protocols is essential for its safe and effective use in the research

and development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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